2-[1-(2-ethoxybenzyl)-4-(1H-indol-3-ylmethyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[1-[(2-ethoxyphenyl)methyl]-4-(1H-indol-3-ylmethyl)piperazin-2-yl]ethanol
• InChI: InChI=1S/C24H31N3O2/c1-2-29-24-10-6-3-7-19(24)17-27-13-12-26(18-21(27)11-14-28)16-20-15-25-23-9-5-4-8-22(20)23/h3-10,15,21,25,28H,2,11-14,16-18H2,1H3
• InChI Key: AXXUPFFZUGADBD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CN2CCN(CC2CCO)CC3=CNC4=CC=CC=C43
• Molecular Formula: C24H31N3O2
• Molecular Weight: 393.5 g/mol

Description

The compound “2-[1-(2-ethoxybenzyl)-4-(1H-indol-3-ylmethyl)-2-piperazinyl]ethanol” is a complex organic molecule that contains an indole nucleus. Indole derivatives, such as this compound, have been found in many important synthetic drug molecules and have shown clinical and biological applications. They bind with high affinity to multiple receptors, which is helpful in developing new useful derivatives.

Synthesis Analysis

The synthesis of indole derivatives often involves Fischer indolisation, a process that is rapid, operationally straightforward, and generally high yielding. This process draws upon readily available building blocks such as aryl hydrazines, ketones, and alkyl halides to generate densely substituted indole products.

Molecular Structure Analysis

Indole is known as benzopyrrole, which contains a benzenoid nucleus and has 10 π-electrons (two from a lone pair on nitrogen and double bonds provide eight electrons), which makes them aromatic in nature. Electrophilic substitution occurs readily on indole due to excessive π-electrons delocalization.

Chemical Reactions Analysis

Indole derivatives possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc. This has created interest among researchers to synthesize a variety of indole derivatives.

Physical and Chemical Properties Analysis

Indole is physically crystalline and colorless in nature with specific odors. It is an important heterocyclic system that provides the skeleton to various compounds.

Future Directions

Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. The development of new drugs that overcome antimicrobial resistance problems is a significant area of research. Therefore, the synthesis and study of new indole derivatives, such as “2-[1-(2-ethoxybenzyl)-4-(1H-indol-3-ylmethyl)-2-piperazinyl]ethanol”, could be a promising direction for future research.